Cas no 954696-86-7 (1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea)

• Product Name: 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• CAS No: 954696-86-7
• MF: C₁₉H₂₀FN₃O₂
• MW: 341.37940788269
• CID: 6595853
• PubChem ID: 16920097
• Update Time: 2025-06-13

1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea
• 1-benzyl-3-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]urea
• 954696-86-7
• AKOS024644036
• 1-benzyl-3-{[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl}urea
• 1-benzyl-3-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)urea
• F2372-0188

• Inchi： 1S/C19H20FN3O2/c20-16-6-8-17(9-7-16)23-13-15(10-18(23)24)12-22-19(25)21-11-14-4-2-1-3-5-14/h1-9,15H,10-13H2,(H2,21,22,25)
• InChI Key： IDLDGQKKAIRADE-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NCC1CC(=O)N(C2=CC=C(F)C=C2)C1)=O

Computed Properties

• Exact Mass: 341.15395505g/mol
• Monoisotopic Mass: 341.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Additional information on 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea

Comprehensive Overview of 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954696-86-7)

1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea (CAS No. 954696-86-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This urea derivative is characterized by its unique molecular structure, which includes a benzyl group, a fluorophenyl moiety, and a pyrrolidinone ring. These structural features contribute to its potential applications in drug discovery and development, particularly in targeting specific enzymatic pathways.

The compound's CAS number 954696-86-7 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers often search for 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea solubility, synthesis methods, and biological activity, reflecting its relevance in modern medicinal chemistry. Its fluorinated aromatic ring enhances metabolic stability, a property highly sought after in the design of bioactive molecules.

In recent years, the demand for fluorinated compounds like 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea has surged due to their role in improving drug efficacy and reducing side effects. This aligns with the growing interest in personalized medicine and targeted therapies, where precise molecular interactions are critical. The compound's pyrrolidinone core is also a common motif in neurological disorder treatments, sparking curiosity about its potential in neurodegenerative disease research.

From a synthetic perspective, 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea can be prepared via multi-step organic reactions, including amide coupling and reductive amination. These methods are frequently discussed in academic forums, with researchers seeking optimized protocols for higher yields and purity. The compound's spectral data (NMR, MS) is often requested for verification purposes, underscoring the importance of analytical rigor in its characterization.

Beyond its pharmaceutical potential, CAS 954696-86-7 is also studied for its material science applications. Its urea linkage and aromatic systems make it a candidate for designing advanced polymers or supramolecular assemblies. This dual utility in life sciences and material engineering highlights its interdisciplinary appeal.

Environmental and safety profiles of 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea are another area of interest. While not classified as hazardous, proper handling guidelines are essential, as with all fine chemicals. Queries like 954696-86-7 safety data sheet or storage conditions are common among laboratory professionals, emphasizing the need for accessible technical documentation.

In summary, 1-benzyl-3-{1-(4-fluorophenyl)-5-oxopyrrolidin-3-ylmethyl}urea represents a versatile scaffold with broad scientific implications. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in the realms of drug design, chemical biology, and functional materials. As the scientific community continues to explore its properties, this compound is poised to remain a focal point in innovative chemistry.